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Compound of Interest

Compound Name: 1-Pentan-d11-ol

Cat. No.: B105285

This technical guide provides a comprehensive overview of the safety data for 1-Pentan-d11-
ol, intended for researchers, scientists, and professionals in drug development. The document
summarizes key safety information, physical and chemical properties, and toxicological data. It
also includes a detailed experimental protocol for a critical safety assessment and visual
diagrams of relevant biological and safety-related workflows.

Section 1: Chemical Identification and Properties

1-Pentan-d11-ol is a deuterated form of 1-pentanol where 11 hydrogen atoms have been
replaced by deuterium. This isotopic labeling is useful in various research applications,
including metabolic studies and as an internal standard in analytical chemistry.

Synonyms: Pentyl-d11 alcohol, N-PENTYL-D11 ALCOHOL, N-PENTANOL (D11)[1] CAS
Number: 126840-22-0[1] Chemical Formula: CD3(CD2)sOH[1] Molecular Weight: 99.22 g/mol

Physical and Chemical Properties

The physical and chemical properties of 1-Pentan-d11-ol are summarized in the table below.
Data for the non-deuterated analogue, 1-pentanol, is also included for comparison, as the
deuteration has a minor effect on most of these properties.
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1-Pentanol (for

Property 1-Pentan-d11-ol .
comparison)
Appearance Colorless liquid Colorless liquid[2][3]
Odor Characteristic, Stench[2] Pleasant, sweet odor[4]
Melting Point -78 °C (lit.) -79 °C to -78 °C[4][5]
Boiling Point 136-138 °C (lit.) 137-139 °C[5]
_ 0.811 - 0.815 g/cm? at 20 °C[2]
Density 0.911 g/mL at 25 °C

[4]

49.00 °C (120.2 °F) - closed

Flash Point 37.8 °C to 49 °C[4][6]

cup
Autoignition Temperature Not available 300 °C (572 °F)[4]
Water Solubility Not available 22 - 27 g/L at 20-22 °C[6]
Vapor Pressure Not available 2.6 hPa (mbar) at 20 °C[2]
Vapor Density Not available 3.0 - 3.04 (Air = 1)[2][4]
Refractive Index n20/D 1.409 (lit.) Not available
Isotopic Purity 98 atom % D Not applicable

Section 2: Hazard Identification and Classification

1-Pentan-d11-ol is classified as a hazardous chemical according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The hazard classifications, signal
word, pictograms, and statements are summarized below.

GHS Classification
» Signal Word: Danger

e Hazard Pictograms:

o Flame (Flammable liquids)
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o Corrosion (Serious eye damage)

o Exclamation Mark (Acute toxicity, Skin irritation, Specific target organ toxicity)

e Hazard Statements:

o H226: Flammable liquid and vapour.

o H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H332: Harmful if inhaled.

o H335: May cause respiratory irritation.
e Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P303 + P361 + P353: IF ON SKIN (or hair): Take off inmediately all contaminated
clothing. Rinse skin with water/shower.

o P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

GHS Hazard Communication Workflow

The following diagram illustrates the general workflow for classifying and communicating
chemical hazards under the GHS framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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